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Compound of Interest

Compound Name: DIBENZ(a,h)ANTHRACENE

Cat. No.: B1670416

Safe Handling and Disposal of
Dibenz(a,h)anthracene

IMMEDIATE SAFETY AND OPERATIONAL GUIDE

This document provides essential procedural guidance for the safe handling, use, and disposal
of Dibenz(a,h)anthracene in a laboratory setting. It is intended for researchers, scientists, and
drug development professionals. Dibenz(a,h)anthracene is a suspected human carcinogen
and requires strict adherence to safety protocols to minimize exposure.

Hazard Summary

Dibenz(a,h)anthracene is classified as a probable human carcinogen and presents multiple
health and environmental risks. All contact should be reduced to the lowest possible level.[1]
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Hazard Classification Description Source

Category 1B: May cause

cancer.[2][3] Suspected cancer
Carcinogenicity agent.[4] IARC Group 2A: H350

Probably carcinogenic to

humans.[5]

May cause serious eye
irritation, skin irritation, and

Acute Health Effects ) S H315, H319, H335
respiratory tract irritation.[2][4]

[6]

May cause damage to organs
) through prolonged or repeated
Chronic Health Effects H373
exposure.[2] May affect the

liver and kidneys.[1]

) Very toxic to aquatic life with
Environmental Hazard ] H410
long-lasting effects.[3][4][5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. Engineering controls, such
as a chemical fume hood, should be the primary method of exposure control.[6]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.agilent.com/cs/library/msds/P-700-1_NAEnglish.pdf
https://fr.cpachem.com/msds?num=SB143&dnl=sd_-_Dibenzo%28a%2Ch%29anthracene_%5BCAS_53-70-3%5D_%28SB143%29_%28EU%29.pdf
https://pim-resources.coleparmer.com/sds/66416.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/bcr138?userType=undefined
https://www.agilent.com/cs/library/msds/P-700-1_NAEnglish.pdf
https://pim-resources.coleparmer.com/sds/66416.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0520_4.pdf
https://www.agilent.com/cs/library/msds/P-700-1_NAEnglish.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0622.pdf
https://fr.cpachem.com/msds?num=SB143&dnl=sd_-_Dibenzo%28a%2Ch%29anthracene_%5BCAS_53-70-3%5D_%28SB143%29_%28EU%29.pdf
https://pim-resources.coleparmer.com/sds/66416.pdf
https://www.sigmaaldrich.com/US/en/sds/sial/bcr138?userType=undefined
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0520_4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or
glasses with side-shields
conforming to OSHA 29 CFR
1910.133 or European
Standard EN166.[4][6]

Prevents eye irritation and

absorption from splashes.

Hand Protection

Impervious gloves.[5][7] Nitrile
or Natural Rubber are
recommended materials.[1]
Contaminated gloves must be

disposed of after use.[6]

Prevents skin contact,

irritation, and absorption.

Body Protection

Appropriate protective clothing

to prevent skin exposure.[4]

Impervious clothing is required.

[6][7] Tyvek® or an equivalent

material is recommended.[1]

Minimizes the risk of skin

contamination.

Respiratory Protection

A NIOSH-approved respirator
with a particulate filter is
necessary if dust cannot be
controlled.[7] A full respiratory
protection program meeting
OSHA 29 CFR 1910.134 and
ANSI Z88.2 or EN 149
standards must be followed

when required.[4]

Prevents inhalation of airborne

particles.

Operational and Disposal Plans

Strict protocols must be followed for handling, spill management, and disposal to ensure

personnel safety and environmental protection.

Experimental Protocol: Safe Handling Procedure

» Designated Area: All work with Dibenz(a,h)anthracene must be conducted in a regulated,

marked area, such as a chemical fume hood or a Class I, Type B biological safety hood.[1]
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Ensure that a safety shower and eyewash facility are readily accessible.[4]

» Don PPE: Before handling, put on all required PPE as specified in the table above.

» Handling Solid: Handle the substance carefully to avoid generating dust.[4][6] Use with
adequate ventilation and minimize accumulation.[4] Avoid all contact with eyes, skin, and
clothing, and prevent inhalation.[4][5]

o Post-Handling: After handling, wash hands and face thoroughly.[5] Remove all contaminated
clothing immediately for proper cleaning or disposal.[4][5]

Emergency Protocol: Spill Cleanup

o Secure Area: Evacuate all non-essential personnel from the spill area and control entry.[1]
» Eliminate Ignition Sources: Remove all sources of ignition from the area.[8]

e Ventilate: Ensure the area is well-ventilated.[4]

e Contain Spill:

o For small spills, dampen the solid material with a solvent such as acetone to prevent dust
from becoming airborne.[8]

o Alternatively, use a HEPA-filter vacuum for cleanup; do not dry sweep.[1]

o Collect Waste: Carefully sweep or vacuum the contained material and place it into a suitable,
sealed, and properly labeled container for disposal.[4][6][7]

o Decontaminate: Wash the spill area first with acetone, followed by a thorough wash with
soap and water.[8] All cleanup materials are considered hazardous waste.

Disposal Plan

Dibenz(a,h)anthracene and its container must be disposed of as hazardous waste.[1][4]

o Waste Container: Keep waste chemicals in their original or other suitable, tightly closed
containers.[5][6] Do not mix with other waste.[5]
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o Labeling: Clearly label the waste container with its contents.

o Regulatory Compliance: Disposal must be carried out in strict accordance with all applicable
local, state, and federal regulations.[3][5] Contact your institution's environmental health and
safety department, the state Department of Environmental Protection (DEP), or the regional
EPA office for specific guidance.[1]

o Environmental Protection: Do not allow the substance to enter drains, sewers, or waterways.

[3][6]

Workflow Visualization

The following diagram outlines the complete operational workflow for safely handling
Dibenz(a,h)anthracene.
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Phase 1: Preparation

1. Work in Designated Area
(Chemical Fume Hood)

2. Don Full PPE
(Gloves, Goggles, Lab Coat)

Phase 2: Handling

3. Handle Chemical

(Avoid Dust Generation)

Phase 3: Post-Handling & Decontamination

4. Doff PPE Correctly

5. Decontaminate Work Area
& Wash Hands

Phase 4: Wast¢ Management

6. Package & Label Hazardous Waste

7. Dispose via Approved Channels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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